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Compound of Interest

Compound Name: Fmoc-Val-OH-1-13C

Cat. No.: B1611944

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling Fmoc-Val-OH-1-13C. It is intended for researchers, scientists, and drug development
professionals to ensure a secure laboratory environment and maintain research integrity.

Hazard Identification and Safety Precautions

Fmoc-Val-OH-1-13C, an N-Fmoc protected L-valine with a carbon-13 isotope label, is a stable
compound primarily used in solid-phase peptide synthesis (SPPS)[1][2][3]. While it is not
classified as a hazardous substance under DOT, IMDG, or IATA regulations, prudent laboratory
practices are essential[4].

Potential Hazards:

e May be harmful if inhaled or swallowed, potentially causing respiratory tract irritation[4].
» May cause skin and eye irritation upon contact[5].

e Prolonged or repeated exposure is not known to aggravate any medical condition[4].
General Safety Precautions:

e Always handle this compound in a well-ventilated area, preferably within a certified fume
hood[6].

e Avoid breathing dust[4].
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o Keep away from heat and sources of ignition[4].
» Do not work alone in the laboratory[6].

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and prevent
contamination when handling Fmoc-Val-OH-1-13C, both in its solid form and in solution[6][7].

PPE Category Item Specifications and Use

Required for protection against
Eye and Face Protection Safety Goggles dust particles and liquid
splashes[4][7][8].

Recommended when there is
) a high risk of splashing, such
Face Shield
as during the preparation of

solutions[7].

A standard lab coat is the
Body Protection Laboratory Coat minimum requirement to
protect clothing and skin[7][9].

Nitrile gloves are commonly
used. It is advisable to dispose
) ) ) of contaminated gloves after
Hand Protection Chemical-Resistant Gloves ] ]
use in accordance with good
laboratory practices and wash

hands thoroughly[4][7].

Recommended when handling
the lyophilized powder to avoid
inhalation of fine particles. A
) ) ) type N95 (US) or type P1 (EN

Respiratory Protection Dust Respirator
143) dust mask can be used
where protection from
nuisance levels of dust is

desired[4][7].
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Operational Plan: From Receipt to Use

Receiving and Storage:
e Upon receipt, inspect the container for any damage.

o Store the container in a tightly closed, dry, and dark place[5]. The recommended storage
temperature is 4°C[2].

» Before use, allow the container to equilibrate to room temperature in a desiccator to prevent
moisture absorption[7].

Preparation of Solutions:

e Fmoc-Val-OH is readily soluble in N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone
(NMP)[1].

» When preparing solutions, gently swirl or vortex to dissolve the powder completely. Avoid
vigorous shaking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Val-OH-1-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1611944#personal-protective-equipment-for-
handling-fmoc-val-oh-1-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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